1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C16H24Cl2N2O.ClH/c1-12-11-14(16(18)13(2)15(12)17)21-10-4-5-20-8-6-19(3)7-9-20;/h11H,4-10H2,1-3H3;1H
• InChI Key: NDFAZJAVWVVKDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Cl)C)Cl)OCCCN2CCN(CC2)C.Cl
• Molecular Formula: C16H25Cl3N2O
• Molecular Weight: 367.7 g/mol

Description

1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride, also known as GR127935, is a selective serotonin 5-HT1B/1D receptor antagonist. This compound has been widely studied for its potential therapeutic effects in various neurological and psychiatric disorders.

Mechanism of Action

1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride acts as a selective antagonist of serotonin 5-HT1B/1D receptors, which are involved in the regulation of serotonin release and neurotransmission. By blocking these receptors, this compound can modulate the activity of serotonin in the brain, leading to changes in mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. It has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to decrease the release of glutamate in the hippocampus, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride in lab experiments is its high selectivity for serotonin 5-HT1B/1D receptors, which allows for specific modulation of serotonin activity. However, one limitation is that it may not accurately reflect the complexity of the human brain and its interactions with other neurotransmitters and signaling pathways.

Future Directions

There are several potential future directions for research on 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride. One area of interest is its potential use in the treatment of migraine, as it has been shown to have a high affinity for 5-HT1B receptors, which are involved in the regulation of pain and vasodilation. Another area of interest is its potential use in combination with other drugs, such as selective serotonin reuptake inhibitors (SSRIs), for the treatment of depression and anxiety. Additionally, further research is needed to better understand the long-term effects of this compound and its potential for tolerance and dependence.

Scientific Research Applications

1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders, including migraine, depression, anxiety, and schizophrenia. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies.